Cas no 1017356-25-0 (Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate)
1017356-25-0 structure
Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Properties
Names and Identifiers
-
- 1-Boc-3-((Methylamino)methyl)piperidine
- 1-Boc-3-[(methylamino)methyl]piperidine
- 1-Piperidinecarboxylicacid, 3-[(methylamino)methyl]-, 1,1-dimethylethylester
- tert-butyl 3-((methylamino)methyl) piperidine-1-carboxylate
- tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate (2:1)
- tert-butyl 3-(methylaminomethyl)piperidine-1-carboxylate
- tert-butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate(SALTDATA: FREE)
- tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate
- 3-[(Methylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
- OTAVA-BB 1037918
- 1-Boc-3-((Methylamino)
- 1-N-BOC-3-(N-METHYL-AMINOMETHYL)PIPERIDINE
- tert-butyl 3-((MethylaMino)Methyl)piperidin-1-carboxylate
- ert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate
- 1-piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1
- TERT-BUTYL 3-[(METHYLAMINO)METHYL]-1-PIPERIDINECARBOXYLATE
- 3-Methylaminomethyl-piperidine-1-carboxylic acid isopropyl ester
- 3-MethylaMinoMethyl-piperidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
- (R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
- TERT-BUTYL 3-[(METHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
- ALBB-
- 3-methylaminomethylpiperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate, AldrichCPR
- SB43732
- [3-(N-Methyl)aminomethyl, N-BOC protected]piperidine
- SY018029
- BB 0253445
- W-204423
- AM90434
- 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester
- EN300-182091
- 1017356-25-0
- DTXSID60640527
- AS-19760
- J-524464
- A25790
- AKOS005173765
- SCHEMBL2025336
- MFCD08061952
- CS-0028253
- 2-(4-BOC-PIPERAZINYL)-2-(3-BROMO-PHENYL)ACETICACID
- FT-0684159
- ALBB-013244
- DB-057873
- tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate
- 3-Methylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
- +Expand
-
- MFCD08061952
- FWYMKDGOQBTQNE-UHFFFAOYSA-N
- 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-5-6-10(9-14)8-13-4/h10,13H,5-9H2,1-4H3
- O(C(C)(C)C)C(N1CCCC(CNC)C1)=O
Computed Properties
- 228.18400
- 1
- 3
- 4
- 228.183778013g/mol
- 16
- 236
- 0
- 0
- 1
- 0
- 0
- 1
- 1.4
- 41.6
Experimental Properties
- 2.18170
- 41.57000
- 301℃ at 760 mmHg
- 0.988
Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Price
Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Related Literature
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Charlotte Wiles,Paul Watts Green Chem., 2014,16, 55-62
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G. C. Viscomi,M. Campana,M. Barbanti,F. Grepioni,M. Polito,D. Confortini,G. Rosini,P. Righi,V. Cannata,D. Braga CrystEngComm, 2008,10, 1074-1081
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3. Back cover
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Mengmeng Ding,JingJing Xu,Hongping Wu,Hongwei Yu,Zhanggui Hu,Jiyang Wang,Yicheng Wu Dalton Trans., 2020,49, 12184-12188
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Tao Li,Qianqian Chen,Jiabing Gao,Bingbing Fan,Jian Li,Xinjian Li,Jing Sun,Lian Gao Nanoscale, 2012,4, 5431-5439
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Dongwook Ko,Bongjun Gu,Sungjin Jo,Dong Choon Hyun,Chang Su Kim,Hyeon-Ju Oh RSC Adv., 2021,11, 9766-9774
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Mhejabeen Sayed,Bhavana Krishnamurthy,Haridas Pal Phys. Chem. Chem. Phys., 2016,18, 24642-24653
1017356-25-0 (Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate) Related Products
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- 116574-71-1(tert-Butyl 3-(hydroxymethyl)piperidine-1-carboxylate)
- 123855-51-6(N-(tert-Butoxycarbonyl)-4-piperidinemethanol)
- 144222-22-0(1-Boc-4-(Aminomethyl)piperidine)
- 146667-84-7(Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate)
- 147539-41-1(1-Boc-4-Methylaminopiperidine)
- 162167-97-7(Tert-butyl 3-(aminomethyl)piperidine-1-carboxylate)
- 180307-56-6(1-Boc-4-Vinylpiperidine)
- 87120-72-7(tert-Butyl 4-aminopiperidine-1-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1017356-25-0)Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
99%
5g
301.0